2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-(3-benzoyl-7-methyl-4-oxo-1,8-naphthyridin-1-yl)-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H21N3O4/c1-16-11-12-20-24(31)21(23(30)17-7-4-3-5-8-17)14-28(25(20)26-16)15-22(29)27-18-9-6-10-19(13-18)32-2/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key: RFBGDFCJLJYFRQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=CC(=CC=C3)OC)C(=O)C4=CC=CC=C4
• Molecular Formula: C25H21N3O4
• Molecular Weight: 427.5 g/mol
• CAS No.: 894903-77-6

Description

The compound 2-(3-benzoyl-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl)-N-(3-methoxyphenyl)acetamide is a synthetic small molecule featuring a 1,8-naphthyridine core substituted with a benzoyl group at position 3, a methyl group at position 7, and an N-(3-methoxyphenyl)acetamide moiety at position 1 (Figure 1).

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparison

The target compound shares its 4-oxo-1,4-dihydro-1,8-naphthyridine core with several derivatives reported in the literature. Key structural variations among analogs include:

• Substituent at Position 3: The target compound features a 3-benzoyl group, which is distinct from the 3-carboxamide group in N3-(1-(3,5-dimethyl)adamantyl)-4-oxo-1-pentyl-1,4-dihydro-[1,5]-naphthyridine-3-carboxamide (67) . In contrast, derivatives such as 7-methyl-3-(morpholinomethyl)-2-phenyl-1,8-naphthyridine-4(1H)-one (2c) and 3-((diethylamino)methyl)-7-methyl-2-phenyl-1,8-naphthyridin-4(1H)-one (2d) () incorporate tertiary amine-based substituents at position 3, which may improve solubility and membrane permeability.

• Substituent at Position 1 :

  • The N-(3-methoxyphenyl)acetamide group in the target compound contrasts with the 1-pentyl chain in compound 67 . The acetamide moiety enables hydrogen-bonding interactions, whereas alkyl chains like pentyl may enhance lipophilicity.

• Aromatic Substitutions :

  • The 2-phenyl group in analogs like 2c and 2d () is absent in the target compound, which instead prioritizes functionalization at position 1.

Physicochemical Properties

Key differences in physicochemical properties are inferred from structural variations:

Property	Target Compound	Compound 67	Compound 2c
Molecular Weight	~435 g/mol (estimated)	422 g/mol	~379 g/mol (estimated)
Solubility	Moderate (polar acetamide group)	Low (adamantyl group)	High (morpholinomethyl group)
Melting Point	Not reported	Not specified	210–212°C

The 3-methoxyphenyl group in the target compound likely enhances aqueous solubility compared to the adamantyl group in 67, while the morpholinomethyl group in 2c provides even greater solubility due to its hydrophilic nature .